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Compound of Interest

Compound Name: Amlodipine maleate

Cat. No.: B124478 Get Quote

The proper disposal of amlodipine maleate is crucial for environmental safety and regulatory

compliance. As a substance classified as toxic if swallowed, causing serious eye damage, and

being very toxic to aquatic life with long-lasting effects, adherence to strict disposal protocols is

mandatory for researchers, scientists, and drug development professionals.[1][2] This guide

provides essential, step-by-step procedures for the safe handling and disposal of amlodipine
maleate in a laboratory setting.

I. Hazard and Safety Overview
Amlodipine maleate is a dihydropyridine calcium channel blocker.[3] Its hazardous nature

necessitates the use of appropriate Personal Protective Equipment (PPE) during handling and

disposal.

Key Hazards:

Acute Oral Toxicity: Toxic if swallowed.[1][2]

Eye Damage: Causes serious eye damage.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: In case of dust formation, use a NIOSH/MSHA or European Standard

EN 149 approved respirator with a particulate filter.

II. Primary Disposal Protocol: Licensed Waste
Disposal
The most recommended and compliant method for disposing of amlodipine maleate is

through a licensed professional waste disposal service or an approved waste disposal plant.

This ensures the substance is managed in accordance with all federal, state, and local

environmental regulations.

Procedural Steps:

Segregation: Designate a specific, clearly labeled, and sealed container for amlodipine
maleate waste.

Packaging: Securely package the waste material, ensuring it is properly labeled as

hazardous pharmaceutical waste.

Licensed Contractor: Arrange for collection by a state-licensed medical or hazardous waste

contractor.

Disposal Method: The contractor will typically transport the waste to a licensed facility for

disposal by methods such as controlled incineration in an incinerator equipped with an

afterburner and scrubber.

Record Keeping: Maintain a detailed log of the disposed chemical, including the date,

quantity, and method of disposal.

III. Environmental Fate and Ecotoxicity Data
Understanding the environmental impact of amlodipine underscores the importance of proper

disposal. Do NOT flush amlodipine maleate down the toilet or drain. Water treatment facilities
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are often not equipped to remove such pharmaceuticals from the water supply.

Parameter Value Reference

Persistence
Degraded in the environment

(DT50 < 32 days)

Bioaccumulation Low potential (Log D = -0.056)

Aquatic Toxicity
High chronic toxicity to aquatic

species

Algae (NOEC) 29 µg/L

Green Algae (EC50) 5.6 mg/L

Daphnia magna (EC50) 9.9 mg/L

Fathead Minnow (EC50) 2.7 mg/L

Phototransformation
Photolabile; half-life of 0.419

days in sunlight (in water)

IV. Alternative Disposal Protocol (For Small
Quantities, When Professional Service is Not
Available)
In situations where a licensed disposal service is not accessible, the following FDA-

recommended procedure for non-"flush list" medicines can be adapted for very small research

quantities. This method is a last resort and should be cleared with your institution's

environmental health and safety department.

Procedural Steps:

Quantify and Prepare: Determine the small amount of amlodipine maleate for disposal and

gather necessary materials in a designated, well-ventilated area.

Deactivation/Mixing: Carefully mix the amlodipine maleate with an inert and unappealing

substance such as used coffee grounds, dirt, or cat litter. This step makes the drug less
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appealing to children and pets and helps prevent diversion. Do not crush tablets or capsules.

Containment: Place the mixture into a sealable container, such as a sealable plastic bag or

an empty tub, to prevent leakage.

Final Disposal: Place the sealed container in the household trash.

De-identification: Remove or scratch out all personal or identifying information from the

original container before recycling or disposing of it.

V. Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

amlodipine maleate in a laboratory setting.
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Caption: Amlodipine Maleate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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